ABC294735
ABC294735
ABC294735 is a dual SK1/SK2 inhibitor with potential anticancer activity.
Brand Name:
Vulcanchem
CAS No.:
917236-13-6
VCID:
VC0516727
InChI:
InChI=1S/C24H26ClNO3/c25-19-4-2-18(3-5-19)23-9-16-7-17(10-23)12-24(11-16,14-23)22(29)26-13-15-1-6-20(27)21(28)8-15/h1-6,8,16-17,27-28H,7,9-14H2,(H,26,29)/t16-,17+,23+,24-
SMILES:
O=C([C@@]12C[C@]3(C4=CC=C(Cl)C=C4)C[C@@](C2)([H])C[C@](C3)([H])C1)NCC5=CC=C(O)C(O)=C5
Molecular Formula:
C24H26ClNO3
Molecular Weight:
411.92114
ABC294735
CAS No.: 917236-13-6
Inhibitors
VCID: VC0516727
Molecular Formula: C24H26ClNO3
Molecular Weight: 411.92114
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 917236-13-6 |
|---|---|
| Product Name | ABC294735 |
| Molecular Formula | C24H26ClNO3 |
| Molecular Weight | 411.92114 |
| IUPAC Name | (1s,3r,5R,7S)-3-(4-chlorophenyl)-N-(3,4-dihydroxybenzyl)adamantane-1-carboxamide |
| Standard InChI | InChI=1S/C24H26ClNO3/c25-19-4-2-18(3-5-19)23-9-16-7-17(10-23)12-24(11-16,14-23)22(29)26-13-15-1-6-20(27)21(28)8-15/h1-6,8,16-17,27-28H,7,9-14H2,(H,26,29)/t16-,17+,23+,24- |
| Standard InChIKey | KNZHUAFGWMRPPB-NBKKPGCJSA-N |
| SMILES | O=C([C@@]12C[C@]3(C4=CC=C(Cl)C=C4)C[C@@](C2)([H])C[C@](C3)([H])C1)NCC5=CC=C(O)C(O)=C5 |
| Appearance | white solid powder |
| Description | ABC294735 is a dual SK1/SK2 inhibitor with potential anticancer activity. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO, not in water |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | ABC294735; ABC-294735; ABC 294735. |
| Reference | 1: Gao P, Peterson YK, Smith RA, Smith CD. Characterization of isoenzyme-selective inhibitors of human sphingosine kinases. PLoS One. 2012;7(9):e44543. doi: 10.1371/journal.pone.0044543. Epub 2012 Sep 10. PubMed PMID: 22970244; PubMed Central PMCID: PMC3438171. 2: Beljanski V, Knaak C, Zhuang Y, Smith CD. Combined anticancer effects of sphingosine kinase inhibitors and sorafenib. Invest New Drugs. 2011 Dec;29(6):1132-42. doi: 10.1007/s10637-010-9452-0. Epub 2010 May 18. PubMed PMID: 20473784; PubMed Central PMCID: PMC3089696. |
| Last Modified | Aug 20 2021 |
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